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Compound of Interest

Compound Name: 1,5-Dihydroxynaphthalene

Cat. No.: B047172

An In-depth Technical Guide to 1,5-
Dihydroxynaphthalene

For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of 1,5-Dihydroxynaphthalene, a significant
organic compound with diverse applications in industrial synthesis and research. This

document outlines its chemical and physical properties, detailed experimental protocols for its
synthesis and purification, and its molecular structure.

Core Data Presentation

The following table summarizes the key quantitative data for 1,5-Dihydroxynaphthalene,
providing a ready reference for laboratory and research applications.
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Property Value Source(s)
CAS Number 83-56-7 [LI[21031[41[5]
Molecular Formula C10HsO2 [1][3]
Molecular Weight 160.17 g/mol [11[3]
White to light gray or light
Appearance [4]
orange powder/crystal
Melting Point 259-261 °C (decomposes) [1]
Soluble in polar organic
N solvents like ethanol, acetone,
Solubility o o [1]
and ether. Limited solubility in
water.
) Commercially available in
Purity [2][3]

purities of 97% or higher.

Molecular Structure

1,5-Dihydroxynaphthalene, also known as 1,5-naphthalenediol, is an aromatic organic

compound. Its structure consists of a naphthalene ring substituted with two hydroxyl (-OH)

groups at the 1 and 5 positions.

SMILES:Oclcccc2c(O)ccecl2

INChl Key:BOKGTLAJQHTOKE-UHFFFAOYSA-N

Experimental Protocols

Detailed methodologies for the synthesis and purification of 1,5-Dihydroxynaphthalene are

crucial for its application in research and development.

Synthesis of 1,5-Dihydroxynaphthalene from
Naphthalene-1,5-disulfonic Acid
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This protocol is a common method for the laboratory-scale synthesis of 1,5-
Dihydroxynaphthalene.

Principle: The synthesis involves the hydrolysis of naphthalene-1,5-disulfonic acid with a strong
base, followed by acidification to yield the final product.

Materials:

Naphthalene-1,5-disulfonic acid

Sodium hydroxide (NaOH)

Sulfuric acid (H2S0a)

Water

Procedure:

 In a suitable reaction vessel, a solution of naphthalene-1,5-disulfonic acid is prepared.
e A strong base, such as sodium hydroxide, is added to the solution.

e The mixture is heated under reflux for several hours to facilitate the hydrolysis reaction.
 After the reaction is complete, the solution is cooled to room temperature.

o The mixture is then carefully acidified with an acid, such as sulfuric acid, to precipitate the
1,5-Dihydroxynaphthalene.

e The resulting solid is collected by filtration, washed with water to remove any remaining
impurities, and dried under vacuum.

Purification of 1,5-Dihydroxynaphthalene by
Recrystallization

This protocol describes a standard method for purifying crude 1,5-Dihydroxynaphthalene.
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Principle: Recrystallization is a technique used to purify solid compounds based on their
differential solubility in a hot versus a cold solvent.

Materials:

e Crude 1,5-Dihydroxynaphthalene

o A suitable solvent (e.g., ethanol, water, or a mixture)
Procedure:

e The crude 1,5-Dihydroxynaphthalene is dissolved in a minimum amount of a suitable hot
solvent.

e The hot solution is filtered to remove any insoluble impurities.

e The filtrate is allowed to cool slowly to room temperature, which will cause the 1,5-
Dihydroxynaphthalene to crystallize out of the solution.

e The crystals are collected by filtration.

e The collected crystals are washed with a small amount of cold solvent to remove any
remaining soluble impurities.

e The purified crystals are then dried to remove any residual solvent.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the synthesis pathway of 1,5-Dihydroxynaphthalene from
naphthalene, a key industrial and laboratory process.

Disodium salt of
1,5-Dihydroxynaphthalene

Alkaline Hydrolysis
(+ NaOH, heat)

Naphthalene-1,5-disulfonic Acid

1,5-Dihydroxynaphthalene

Sulfonation
(+ H2S04/S03)

Click to download full resolution via product page

Synthesis of 1,5-Dihydroxynaphthalene from Naphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

